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Compound of Interest

Compound Name: Bis-methacrylate-PEG5

Cat. No.: B3099053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for understanding and

utilizing research-grade Bis-methacrylate-PEG5. From navigating commercial suppliers and

pricing to detailed experimental protocols, this document provides the essential information for

integrating this versatile molecule into your research, particularly in the burgeoning field of

targeted protein degradation.

Commercial Suppliers and Pricing
Bis-methacrylate-PEG5 is available from a number of commercial suppliers, primarily

marketed as a polyethylene glycol (PEG)-based PROTAC (Proteolysis Targeting Chimera)

linker. Pricing can vary based on purity, quantity, and the supplier. Below is a summary of

commercially available options. Researchers are advised to request quotes for larger quantities

as pricing may differ significantly from the listed catalog prices.
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Supplier
Product
Name

CAS
Number

Available
Quantities

Price (USD) Notes

MedChemEx

press

Bis-

methacrylate-

PEG5

13497-24-0 10 mg $139
PROTAC

linker.[1][2]

TargetMol

Bis-

methacrylate-

PEG5

13497-24-0 Inquire Inquire
PROTAC

linker.[3]

Ambeed

Bis-

methacrylate-

PEG5

13497-24-0 Inquire Inquire

Building block

for chemical

synthesis.[4]

Genprice

Bis-

methacrylate-

PEG5

13497-24-0 Inquire Ask
For research

use only.[5]

BroadPharm PEG Linkers Various Various Inquire

Specializes in

PEG linkers

for PROTACs

and ADCs.[6]

Precise PEG
PEG-based

Linkers
Various Various Inquire

Offers a

variety of

PEG linkers

for PROTAC

development.

[7]

Core Applications: PROTACs and Hydrogels
Bis-methacrylate-PEG5 is a bifunctional molecule with two primary areas of application in

research and drug development: as a flexible linker in PROTACs and as a crosslinker in the

formation of hydrogels.

PROTAC Linker
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The most prominent application of Bis-methacrylate-PEG5 is as a linker in the synthesis of

PROTACs. PROTACs are heterobifunctional molecules that co-opt the cell's natural protein

disposal system, the ubiquitin-proteasome system (UPS), to selectively degrade target proteins

of interest (POIs).[8][9][10]

A PROTAC molecule consists of three components: a ligand that binds to the POI, a ligand that

recruits an E3 ubiquitin ligase, and a linker that connects these two ligands.[8][10] The PEG5

chain in Bis-methacrylate-PEG5 provides a flexible and hydrophilic spacer, which can be

crucial for optimizing the formation of the ternary complex between the POI, the PROTAC, and

the E3 ligase, a critical step for efficient ubiquitination and subsequent degradation of the POI.

[6][11] The methacrylate groups can be functionalized to attach the respective ligands.

PROTAC Mechanism of Action

The following diagram illustrates the general mechanism of action for a PROTAC, hijacking the

ubiquitin-proteasome system to achieve targeted protein degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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